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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Technical Support Center: Strontium
Thiosulphate Reactions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

unexpected precipitates in strontium thiosulphate reactions.

Troubleshooting Guide: Unexpected Precipitates
Unexpected precipitate formation during reactions involving strontium thiosulphate can arise

from several factors, including reactant purity, reaction conditions, and the inherent stability of

the compounds involved. This guide provides a systematic approach to identifying and

resolving these issues.

Question: I am observing a white, insoluble precipitate forming during my strontium
thiosulphate reaction. What could be the cause?

Answer: An unexpected white precipitate is often one of three possibilities: Strontium

Carbonate (SrCO₃), Strontium Sulphite (SrSO₃), or Strontium Sulphate (SrSO₄). The formation

of elemental sulfur, which is insoluble, can also occur.[1][2] The following troubleshooting

workflow can help identify the culprit and rectify the issue.
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Initial Observation

Diagnostic Steps

Potential Causes & Solutions

Unexpected White Precipitate

Check pH of the solution

Analyze Reactant Purity

Control Reaction Atmosphere

Review Reaction Temperature

Strontium Carbonate (SrCO₃)
- Cause: CO₂ from air dissolving in alkaline solution.

- Solution: Use de-gassed solvents; run reaction under inert atmosphere (N₂ or Ar).

Alkaline pH

Elemental Sulfur (S)
- Cause: Decomposition of thiosulphate in acidic conditions.

- Solution: Maintain pH in the neutral to slightly alkaline range (pH 7-9). [13, 20]

Acidic pH

Strontium Sulphite (SrSO₃)
- Cause: Oxidation of thiosulphate or presence of sulphite impurities.

- Solution: Use fresh, high-purity reactants; control temperature. [1, 2, 3]Sulphite Impurities

Air Exposure

Decomposition

Strontium Sulphate (SrSO₄)
- Cause: Oxidation of thiosulphate or sulfur.

- Solution: Avoid harsh oxidizing conditions; use appropriate solvents. [22, 25]

High Temperature

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying unexpected precipitates.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of strontium thiosulphate and its potential precipitates?

A1: The solubility of these compounds is critical in understanding and preventing unwanted

precipitation. Below is a summary of their solubilities in water.
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Compound Formula
Molar Mass ( g/mol
)

Solubility in Water

Strontium

Thiosulphate
SrS₂O₃ 199.75

12.5 g/100 mL at

15°C[3][4]

Strontium Carbonate SrCO₃ 147.63
0.0011 g/100 mL at

18°C[5]

Strontium Sulphite SrSO₃ 167.68
~0.0015 g/100 mL at

25°C[6][7]

Strontium Sulphate SrSO₄ 183.68
0.0135 g/100 mL at

25°C[8][9]

Q2: How can I prevent the formation of strontium carbonate in my reaction?

A2: Strontium carbonate precipitation is a common issue when reactions are carried out in

alkaline conditions and exposed to air.[5][10] Carbon dioxide from the atmosphere can dissolve

in the solution to form carbonate ions, which then react with strontium ions.

Solution: To prevent this, it is recommended to use solvents that have been de-gassed by

bubbling an inert gas (like nitrogen or argon) through them. Additionally, running the reaction

under an inert atmosphere will minimize the exposure to carbon dioxide.[11]

Q3: My thiosulphate solution appears to be unstable. How can I mitigate this?

A3: Thiosulphate solutions, particularly sodium thiosulphate, can be unstable, especially in

acidic conditions, leading to the decomposition and precipitation of elemental sulfur.[1][12]

Solution: Maintain the pH of your thiosulphate solutions between 5 and 9.[12] For titrations,

conduct them rapidly with efficient stirring to minimize acid-accelerated decomposition.[12]

Using freshly prepared solutions is also a good practice.

Q4: What is a standard protocol for preparing strontium thiosulphate?

A4: A common method for the synthesis of strontium thiosulphate is through the reaction of a

soluble strontium salt, like strontium chloride (SrCl₂), with sodium thiosulphate (Na₂S₂O₃).[3][4]
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[13] The resulting strontium thiosulphate can then be crystallized from the solution.

Reactants

Reaction

Product Formation & Isolation

Strontium Chloride (SrCl₂) Solution

Mix Solutions

Sodium Thiosulphate (Na₂S₂O₃) Solution

Stir at Controlled Temperature

Precipitation of Strontium Thiosulphate (SrS₂O₃)

Filter the Precipitate

Wash with Cold Deionized Water

Dry the Product

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of strontium thiosulphate.
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Experimental Protocols
Protocol 1: Synthesis of Strontium Thiosulphate Pentahydrate (SrS₂O₃·5H₂O)

This protocol is adapted from the general principles of precipitating sparingly soluble salts.

Materials:

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Sodium thiosulphate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water (de-gassed)

Ethanol (for washing)

Beakers, magnetic stirrer, filtration apparatus (Buchner funnel and flask), filter paper.

Procedure:

Prepare Reactant Solutions:

Prepare a solution of strontium chloride by dissolving a calculated amount in de-gassed

deionized water.

Prepare a separate, equimolar solution of sodium thiosulphate in de-gassed deionized

water.

Reaction:

Slowly add the strontium chloride solution to the sodium thiosulphate solution while stirring

continuously at room temperature. A white precipitate of strontium thiosulphate should

form.[3][4]

Crystallization and Isolation:

Continue stirring for a defined period (e.g., 1 hour) to ensure complete precipitation.

Isolate the precipitate by vacuum filtration using a Buchner funnel.
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Washing and Drying:

Wash the precipitate with small portions of cold deionized water to remove soluble

byproducts like sodium chloride.

Follow with a wash of ethanol to aid in drying.

Dry the product in a desiccator or at a low temperature in a vacuum oven to obtain

strontium thiosulphate pentahydrate.[3]

Note: The solubility of strontium thiosulphate is temperature-dependent, and it is more

soluble at higher temperatures.[3][4] Therefore, cooling the reaction mixture can improve the

yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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